Cas no 96552-41-9 (Cudraxanthone D)

Cudraxanthone D structure

Product Name:Cudraxanthone D

CAS No:96552-41-9

Molecular Formula:C₂₄H₂₆O₆

Molecular Weight:410.459647655487

CID:805963

PubChem ID:11611248

Cudraxanthone D Properties

Names and Identifiers

- Cudraxanthone D
- 2,3,8-Trihydroxy-6-methoxy-5-(2-methyl-3-buten-2-yl)-1-(3-methyl- 2-buten-1-yl)-9H-xanthen-9-one
- 5-(1,1-Dimethyl-2-propen-1-yl)-2,3,8-trihydroxy-6-methoxy-1-(3-methyl-2-buten-1-yl)-9H-xanthen-9-one (ACI)
- 9H-Xanthen-9-one, 5-(1,1-dimethyl-2-propenyl)-2,3,8-trihydroxy-6-methoxy-1-(3-methyl-2-butenyl)- (9CI)
- 96552-41-9
- 9H-Xanthen-9-one, 5-(1,1-dimethyl-2-propenyl)-2,3,8-trihydroxy-6-methoxy-1-(3-methyl-2-butenyl)-
- BDBM50175019
- AKOS032948528
- 2,3,8-trihydroxy-6-methoxy-1-(3-methylbut-2-enyl)-5-(2-methylbut-3-en-2-yl)-9H-xanthen-9-one
- FS-9205
- 9H-Xanthen-9-one,5-(1,1-dimethyl-2-propenyl)-2,3,8-trihydroxy-6-methoxy-1-(3-methyl-2-butenyl)-
- CHEMBL425926
- 2,3,8-trihydroxy-6-methoxy-5-(2-methylbut-3-en-2-yl)-1-(3-methylbut-2-enyl)xanthen-9-one
- 2,3,8-Trihydroxy-6-methoxy-1-(3-methylbut-2-en-1-yl)-5-(2-methylbut-3-en-2-yl)-9H-xanthen-9-one
- [ "" ]
- +Expand
- InChIKey： UIIGEZZURHDEDK-UHFFFAOYSA-N
- Inchi： 1S/C24H26O6/c1-7-24(4,5)20-17(29-6)10-14(25)19-22(28)18-13(9-8-12(2)3)21(27)15(26)11-16(18)30-23(19)20/h7-8,10-11,25-27H,1,9H2,2-6H3
- SMILES： O=C1C2C(=CC(=C(C=2C/C=C(\C)/C)O)O)OC2C1=C(C=C(C=2C(C)(C)C=C)OC)O

Computed Properties

Exact Mass: 410.17293854g/mol
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 6
Rotatable Bond Count: 5
Monoisotopic Mass: 410.17293854g/mol
Heavy Atom Count: 30
Complexity: 681
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 6.3
Topological Polar Surface Area: 96.2Å²

Experimental Properties

Boiling Point: 620.1±55.0 °C at 760 mmHg
Vapor Pressure: 0.0±1.9 mmHg at 25°C
Flash Point: 212.6±25.0 °C
Color/Form: Yellow powder
Density: 1.3±0.1 g/cm3

Cudraxanthone D Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
A2B Chem LLC	AX16710-5mg	9H-Xanthen-9-one,5-(1,1-dimethyl-2-propenyl)-2,3,8-trihydroxy-6-methoxy-1-(3-methyl-2-butenyl)-	96552-41-9		5mg	$702.00	2024-07-18
TargetMol Chemicals	TN3727-5 mg	Cudraxanthone D	96552-41-9	98%	5mg	￥ 3,940
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN3727-1 mg	Cudraxanthone D	96552-41-9		1mg	￥2835.00	2022-04-26

Cudraxanthone D Suppliers

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:96552-41-9)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

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